N,1-dimethyl-N-pyrrolidin-3-ylpiperidin-4-amine
Cat. No. B8481017
M. Wt: 197.32 g/mol
InChI Key: BQBZXRDUYMTEDE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
CN1CCC(N(C)C2CCN(C(=O)OC(C)(C)C)C2)CC1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:1]([O:2][C:3](=[O:4])[N:8]1[CH2:9][CH:10]([N:13]([CH:14]2[CH2:15][CH2:16][N:17]([CH3:20])[CH2:18][CH2:19]2)[CH3:21])[CH2:11][CH2:12]1)([CH3:5])([CH3:6])[CH3:7].[Cl:22][CH2:23][Cl:24]>>[NH:8]1[CH2:9][CH:10]([N:13]([CH:14]2[CH2:15][CH2:16][N:17]([CH3:20])[CH2:18][CH2:19]2)[CH3:21])[CH2:11][CH2:12]1
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Inputs
Step One
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Name
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CN1CCC(N(C)C2CCN(C(=O)OC(C)(C)C)C2)CC1
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
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CN1CCC(N(C)C2CCN(C(=O)OC(C)(C)C)C2)CC1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
ClCCl
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
|
CN1CCC(N(C)C2CCNC2)CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
